6-cyclopropyl-2-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazin-1-yl}-5-fluoro-3,4-dihydropyrimidin-4-one

• IUPAC Name: 4-cyclopropyl-2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazin-1-yl]-5-fluoro-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H21FN6O3S/c1-9-14(10(2)21-20-9)27(25,26)23-7-5-22(6-8-23)16-18-13(11-3-4-11)12(17)15(24)19-16/h11H,3-8H2,1-2H3,(H,20,21)(H,18,19,24)
• InChI Key: ORVKAIZVBPIHCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4CC4
• Molecular Formula: C16H21FN6O3S
• Molecular Weight: 396.4 g/mol

Description

This compound is a pyrimidinone derivative, which is a class of compounds that contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms, and a ketone group. The compound also contains a cyclopropyl group, a piperazine ring, a sulfonyl group, and a pyrazole ring, which are all common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The pyrimidinone ring and the piperazine ring would likely contribute to the rigidity of the molecule, while the cyclopropyl group would add some strain to the molecule.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. Potential applications could be in the field of medicinal chemistry, where pyrimidinone derivatives are often used as therapeutic agents.